1-(furan-2-ylmethyl)-2-imino-5-oxo-N-(pyridin-3-ylmethyl)-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide

• IUPAC Name: 7-(furan-2-ylmethyl)-6-imino-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C23H18N6O3/c24-20-17(22(30)26-13-15-5-3-8-25-12-15)11-18-21(29(20)14-16-6-4-10-32-16)27-19-7-1-2-9-28(19)23(18)31/h1-12,24H,13-14H2,(H,26,30)
• InChI Key: VIAPNXCNGGTURL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC3=C(C=C(C(=N)N3CC4=CC=CO4)C(=O)NCC5=CN=CC=C5)C(=O)N2C=C1
• Molecular Formula: C23H18N6O3
• Molecular Weight: 426.4 g/mol

Description

The molecule “1-(furan-2-ylmethyl)-2-imino-5-oxo-N-(pyridin-3-ylmethyl)-2,5-dihydro-1H-dipyrido[1,2-a:2’,3’-d]pyrimidine-3-carboxamide” is a complex organic compound. It contains several functional groups and rings including a furan ring, a pyridine ring, and a dipyrido[1,2-a:2’,3’-d]pyrimidine ring.

Synthesis Analysis

The synthesis of such a complex molecule would likely involve multiple steps and various types of chemical reactions. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The furan and pyridine rings are aromatic, which could contribute to the stability of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The presence of the imino and carboxamide groups could make it reactive towards nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Scientific Research Applications

Anticancer Activity

Pyrimidine derivatives have been studied for their potential as anticancer agents. . .

Antimicrobial and Antiviral Activity

Some pyrimidine derivatives show promising antimicrobial and antiviral activities. . This suggests that similar compounds could be explored for their efficacy against a range of microbial and viral pathogens.

Anti-inflammatory Properties

The anti-inflammatory potential of pyrimidine derivatives is another area of interest. . This indicates a possible application in the treatment of inflammatory diseases.

Antioxidant Applications

. Antioxidants are crucial in combating oxidative stress in the body, which is linked to numerous diseases including cancer and neurodegenerative disorders.

Enzyme Inhibition

Some pyrimidine derivatives are known to act as enzyme inhibitors. , which could lead to therapeutic applications in diseases where LOX plays a role.

Ligands in Catalysis

. This application is significant in the field of synthetic chemistry for the development of various chemical reactions.

Photosensitizers

, which are important in photodynamic therapy for treating cancer.

Supramolecular Structures

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Mechanism of Action

Without specific biological or pharmacological data, it’s difficult to predict the exact mechanism of action of this compound.

Future Directions

The study of this compound could open up new avenues in various fields like medicinal chemistry, given its complex structure. It could be interesting to explore its potential biological activities.